molecular formula C8H4Cl2N2O B8313336 3,5-Dichloro-4-cyanobenzamide

3,5-Dichloro-4-cyanobenzamide

Cat. No.: B8313336
M. Wt: 215.03 g/mol
InChI Key: LENHSXZFIFMGIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Dichloro-4-cyanobenzamide is a useful research compound. Its molecular formula is C8H4Cl2N2O and its molecular weight is 215.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H4Cl2N2O

Molecular Weight

215.03 g/mol

IUPAC Name

3,5-dichloro-4-cyanobenzamide

InChI

InChI=1S/C8H4Cl2N2O/c9-6-1-4(8(12)13)2-7(10)5(6)3-11/h1-2H,(H2,12,13)

InChI Key

LENHSXZFIFMGIM-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1Cl)C#N)Cl)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a well stirred mixture of 4-cyano-3,5-dichlorobenzoyl chloride (4.0 g, 0.017 mol) and water (100 ml) at 0° C. (ice-water bath) were added 3-amino-3-methyl-1-pentyne hydrochloride and 50 weight percent aqueous sodium hydroxide (10 ml). The resulting mixture was stirred 1 hour at 0° C., warmed up to room temperature and extracted with ethyl acetate (3×50 ml), the combined organic layers were washed with water (3×50 ml), and then dried over anhydrous sodium sulfate. The solvent was then eliminated in the rotavap, yielding the crude product as a yellow oil (2.79 g). The crude product was purified by Michel-Miller chromatographic column packed with Merck (grade 60) silica gel using ethyl acetate as solvent, yielding 0.75 g of N-[3'-methyl-1'-pentynyl)]-4-cyano-3,5-dichlorobenzamide.
Quantity
4 g
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reactant
Reaction Step One
[Compound]
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ice water
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0 (± 1) mol
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reactant
Reaction Step One
Name
Quantity
100 mL
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solvent
Reaction Step One
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0 (± 1) mol
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reactant
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Quantity
10 mL
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reactant
Reaction Step Two

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